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Diperamycin is a hybrid polyketide–depsipeptide antibiotic that belongs to the azinothricin family of natural

products [1]. These compounds are cyclic hexadepsipeptides known for containing a non-proteinogenic

amino acid, piperazic acid, which confers conformational constraint important for their biological activity

[1].

Members of this family, including Diperamycin, are potent against various Gram-positive bacteria,

including methicillin-resistant Staphylococcus aureus (MRSA) [1] [2]. The following table summarizes the

core characteristics of Diperamycin.

Property Description

Producer Strain Streptomyces griseoaurantiacus MK393-AF2 [2]; Streptomyces sp. CS113 (ant-
dweller strain) [1]

Structural Type Hybrid polyketide–nonribosomal peptide (NRPS-PKS), cyclic depsipeptide [1]
[2]

Key Structural
Feature

Contains piperazic acid units [1]

Biological Activity Potent antibacterial activity against Gram-positive bacteria, including MRSA [1]
[2]
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Biosynthesis and Gene Cluster

The biosynthetic gene cluster (BGC) for Diperamycin, named the dpn cluster, was recently identified in

Streptomyces sp. CS113 [1]. This discovery was achieved through a genome mining strategy using the

piperazate synthase KtzT as a hook to find BGCs encoding piperazic acid-containing compounds [1].

The dpn BGC spans approximately 66.5 kb and contains 27 genes [1]. The core biosynthetic machinery

includes:

Type I Polyketide Synthases (PKS): DpnP1 to DpnP4, organized into four modules [1].
Nonribosomal Peptide Synthetases (NRPS): DpnS1 and DpnS2 [1].

Piperazic Acid Biosynthesis Genes: dpnZ (piperazate synthase) and dpnO2 (a putative ornithine
oxygenase) [1].

The diagram below outlines the logical workflow that led to the discovery of the dpn cluster and its

experimental validation.
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Workflow for discovering and validating the Diperamycin BGC.
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Experimental Validation and Key Techniques

Researchers provided functional proof linking the dpn BGC to Diperamycin production through several

key experiments [1]:

Gene Inactivation: Knockout of the NRPS gene dpnS2 and the piperazate synthase gene dpnZ led

to the loss of Diperamycin production, confirming the cluster's identity.
Compound Analysis: The identity of Diperamycin was confirmed through:

High-Resolution Mass Spectrometry (HRMS)
Nuclear Magnetic Resonance (NMR)

Bioinformatics Analysis: The domain composition of the PKS and NRPS modules was analyzed,
revealing high functional similarity to the biosynthetic machinery for aurantimycin A, a related

compound [1].

Research Significance and Future Directions

The elucidation of the dpn BGC expands the known genetic blueprints for the azinothricin family [1]. This

knowledge opens avenues for:

Combinatorial Biosynthesis: Generating "new-to-nature" analogues by re-engineering the
PKS/NRPS machinery to produce compounds with potentially improved properties [1].

Awakening Silent Clusters: The dpn cluster in Streptomyces sp. CS113 was not expressed under
standard lab conditions. Its discovery required determining specific growth conditions for expression,

highlighting strategies for accessing silent metabolic pathways [1].

Information Availability Note

It is important to note that the search results did not contain extensive quantitative data on minimum

inhibitory concentrations (MICs) or the complete, step-by-step experimental protocols for fermentation,

isolation, and purification that were requested. The 1998 paper [2] is the original discovery report, while the

2024 study [1] focuses on the genetic basis of biosynthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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